Methyl 3-(6-(dimethylamino)-2'-(diphenylphosphanyl)-[1,1'-biphenyl]-2-yl)propanoate

• Molecular Formula: C30H30NO2P
• Molecular Weight: 467.5 g/mol
• IUPAC Name: methyl 3-[3-(dimethylamino)-2-(2-diphenylphosphanylphenyl)phenyl]propanoate
• InChI: InChI=1S/C30H30NO2P/c1-31(2)27-19-12-13-23(21-22-29(32)33-3)30(27)26-18-10-11-20-28(26)34(24-14-6-4-7-15-24)25-16-8-5-9-17-25/h4-20H,21-22H2,1-3H3
• InChI Key: VLBANVDCAVHHIS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4)CCC(=O)OC

Description

Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate is a complex organic compound that features a biphenyl structure with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate typically involves multi-step organic reactionsThe final step involves esterification to form the propanoate ester .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield. The use of catalysts and controlled reaction conditions are crucial to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nucleophiles (NH₃, OH⁻) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce various functional groups such as halides or amines .

Scientific Research Applications

Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential as a biochemical probe or as part of drug discovery efforts.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and liquid crystals.

Mechanism of Action

The mechanism of action of Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate involves its interaction with specific molecular targets. The compound can act as a ligand, binding to metal centers in coordination complexes. This interaction can influence various biochemical pathways and cellular processes, depending on the specific application .

Comparison with Similar Compounds

Similar Compounds

Methyl 3-(dimethylamino)-3-oxo-propanoate: Similar in structure but lacks the biphenyl and diphenylphosphanyl groups.

Methyl 3-(dimethoxyphosphinoyl)propionate: Contains a phosphinoyl group instead of a diphenylphosphanyl group.

Methyl 3-[1-benzyl-4-(dimethylamino)piperidin-3-yl]propanoate: Features a piperidine ring instead of a biphenyl structure.

Uniqueness

Methyl 3-(6-(dimethylamino)-2’-(diphenylphosphanyl)-[1,1’-biphenyl]-2-yl)propanoate is unique due to its combination of functional groups and biphenyl core. This structure provides distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .